Cas no 2098102-37-3 (1-(1-ethyl-3-(pyridin-2-yl)-1H-pyrazol-5-yl)-N-methylmethanamine)

• Product Name: 1-(1-ethyl-3-(pyridin-2-yl)-1H-pyrazol-5-yl)-N-methylmethanamine
• CAS No: 2098102-37-3
• MF: C₁₂H₁₆N₄
• MW: 216.282241821289
• CID: 5724577
• PubChem ID: 121210788
• Update Time: 2025-06-07

1-(1-ethyl-3-(pyridin-2-yl)-1H-pyrazol-5-yl)-N-methylmethanamine Chemical and Physical Properties

Names and Identifiers

• F2198-0402
• 1-(2-ethyl-5-pyridin-2-ylpyrazol-3-yl)-N-methylmethanamine
• starbld0038260
• 1-(1-ethyl-3-(pyridin-2-yl)-1H-pyrazol-5-yl)-N-methylmethanamine
• 2098102-37-3
• AKOS026720876
• 1H-Pyrazole-5-methanamine, 1-ethyl-N-methyl-3-(2-pyridinyl)-

• Inchi： 1S/C12H16N4/c1-3-16-10(9-13-2)8-12(15-16)11-6-4-5-7-14-11/h4-8,13H,3,9H2,1-2H3
• InChI Key： PYQBCNDUGMCACD-UHFFFAOYSA-N
• SMILES： N1(CC)C(=CC(C2C=CC=CN=2)=N1)CNC

Computed Properties

• Exact Mass: 216.137496527g/mol
• Monoisotopic Mass: 216.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 42.7Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 351.4±32.0 °C(Predicted)
• pka: 9.27±0.10(Predicted)

Additional information on 1-(1-ethyl-3-(pyridin-2-yl)-1H-pyrazol-5-yl)-N-methylmethanamine

Recent Advances in the Study of 1-(1-ethyl-3-(pyridin-2-yl)-1H-pyrazol-5-yl)-N-methylmethanamine (CAS: 2098102-37-3)

The compound 1-(1-ethyl-3-(pyridin-2-yl)-1H-pyrazol-5-yl)-N-methylmethanamine (CAS: 2098102-37-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the unique structural features of 1-(1-ethyl-3-(pyridin-2-yl)-1H-pyrazol-5-yl)-N-methylmethanamine, which contribute to its selective binding affinity for specific biological targets. The compound's pyrazole and pyridine moieties are particularly noteworthy, as they facilitate interactions with key enzymes and receptors involved in various disease pathways. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the precise binding mechanisms, providing valuable insights for drug design.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating targets associated with inflammatory and neurodegenerative diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 1-(1-ethyl-3-(pyridin-2-yl)-1H-pyrazol-5-yl)-N-methylmethanamine exhibits potent inhibitory activity against a specific kinase implicated in neuroinflammation. These findings suggest its potential as a lead compound for developing novel therapeutics for conditions such as Alzheimer's disease and multiple sclerosis.

Further investigations into the pharmacokinetic and safety profiles of 1-(1-ethyl-3-(pyridin-2-yl)-1H-pyrazol-5-yl)-N-methylmethanamine are underway. Preliminary data indicate favorable bioavailability and minimal off-target effects, making it a promising candidate for further preclinical development. However, researchers emphasize the need for additional studies to optimize its metabolic stability and assess long-term toxicity.

The synthesis of 1-(1-ethyl-3-(pyridin-2-yl)-1H-pyrazol-5-yl)-N-methylmethanamine has also been refined in recent years, with new methodologies offering higher yields and improved purity. A 2022 study in Organic Letters detailed a streamlined synthetic route that reduces the number of steps and utilizes more environmentally friendly reagents. These advancements are critical for scaling up production and facilitating future clinical trials.

In conclusion, 1-(1-ethyl-3-(pyridin-2-yl)-1H-pyrazol-5-yl)-N-methylmethanamine (CAS: 2098102-37-3) represents a promising avenue for drug discovery, with its unique structural and pharmacological properties offering potential therapeutic benefits. Continued research efforts are essential to fully realize its clinical potential and address remaining challenges in its development.